2-Chloro-5-{[4-(2,2,2-trifluoroethyl)piperidin-1-yl]methyl}pyrazine

• IUPAC Name: 2-chloro-5-[[4-(2,2,2-trifluoroethyl)piperidin-1-yl]methyl]pyrazine
• InChI: InChI=1S/C12H15ClF3N3/c13-11-7-17-10(6-18-11)8-19-3-1-9(2-4-19)5-12(14,15)16/h6-7,9H,1-5,8H2
• InChI Key: CYBSHTFCIQHLPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(F)(F)F)CC2=CN=C(C=N2)Cl
• Molecular Formula: C12H15ClF3N3
• Molecular Weight: 293.71 g/mol

Description

The compound “2-Chloro-5-{[4-(2,2,2-trifluoroethyl)piperidin-1-yl]methyl}pyrazine” is a complex organic molecule that contains several functional groups. It has a pyrazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring has a trifluoroethyl group attached to it, which contains three fluorine atoms. The presence of these functional groups suggests that this compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyrazine and piperidine rings could result in these rings having aromatic character, which would influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrazine and piperidine rings could participate in electrophilic aromatic substitution reactions. The trifluoroethyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atoms could make the compound more electronegative, which could influence its solubility, boiling point, and other physical properties.

Future Directions

The potential applications of this compound would depend on its properties and reactivity. It could be of interest in the development of new pharmaceuticals or agrochemicals.